Cas no 1041399-60-3 (1-(Bromomethyl)-3-(2-methoxyethoxy)benzene)

• Product Name: 1-(Bromomethyl)-3-(2-methoxyethoxy)benzene
• CAS No: 1041399-60-3
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• MDL: MFCD11180504
• CID: 5612101
• PubChem ID: 43141698
• Update Time: 2025-09-25

1-(Bromomethyl)-3-(2-methoxyethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1041399-60-3
• XVTRFVQEOUESFM-UHFFFAOYSA-N
• SCHEMBL2062788
• 1-(bromomethyl)-3-(2-methoxyethoxy)benzene
• EN300-8048029
• Benzene, 1-(bromomethyl)-3-(2-methoxyethoxy)-
• 1-(Bromomethyl)-3-(2-methoxyethoxy)benzene

• MDL： MFCD11180504
• Inchi： 1S/C10H13BrO2/c1-12-5-6-13-10-4-2-3-9(7-10)8-11/h2-4,7H,5-6,8H2,1H3
• InChI Key： XVTRFVQEOUESFM-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1)OCCOC

Computed Properties

• Exact Mass: 244.00989g/mol
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 304.9±27.0 °C(Predicted)

Additional information on 1-(Bromomethyl)-3-(2-methoxyethoxy)benzene

1-(Bromomethyl)-3-(2-methoxyethoxy)benzene: A Comprehensive Overview

The compound 1-(Bromomethyl)-3-(2-methoxyethoxy)benzene, identified by the CAS number CAS No. 1041399-60-3, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a bromomethyl group and a methoxyethoxy substituent on a benzene ring. The combination of these functional groups imparts distinct chemical properties, making it a valuable compound in various applications.

Recent studies have highlighted the potential of 1-(Bromomethyl)-3-(2-methoxyethoxy)benzene in drug discovery and material science. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of new pharmaceutical agents. The bromomethyl group is known for its reactivity, which can be exploited in nucleophilic substitution reactions to form diverse derivatives. Meanwhile, the methoxyethoxy substituent introduces solubility and stability, enhancing the compound's suitability for biological applications.

In terms of synthesis, 1-(Bromomethyl)-3-(2-methoxyethoxy)benzene can be prepared through various routes, including Friedel-Crafts alkylation and subsequent functionalization. The choice of synthetic pathway depends on the desired purity and scale of production. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and environmental impact.

The physical properties of CAS No. 1041399-60-3 are well-documented, with a melting point of approximately -5°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in laboratory settings. The compound is also relatively stable under normal storage conditions, though it should be protected from moisture and light to prevent degradation.

Applications of 1-(Bromomethyl)-3-(2-methoxyethoxy)benzene extend beyond pharmaceuticals. It has been utilized as a building block in the synthesis of advanced materials, including polymers and surfactants. Its ability to undergo various chemical transformations makes it a versatile molecule in organic synthesis.

In conclusion, 1-(Bromomethyl)-3-(2-methoxyethoxy)benzene, with its unique structure and versatile properties, continues to be an important compound in both academic research and industrial applications. As new research emerges, its potential for innovative uses is expected to grow further.